3-Cyclopropoxy-4-isopropyl-5-methoxypyridine

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-methoxy-4-propan-2-ylpyridine
• InChI: InChI=1S/C12H17NO2/c1-8(2)12-10(14-3)6-13-7-11(12)15-9-4-5-9/h6-9H,4-5H2,1-3H3
• InChI Key: NVEKEEZPQRRUNP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=NC=C1OC)OC2CC2

Description

3-Cyclopropoxy-4-isopropyl-5-methoxypyridine is a chemical compound with the molecular formula C12H17NO2 and a molecular weight of 207.27 g/mol . It is primarily used in research settings and is known for its unique structural features, which include a cyclopropoxy group, an isopropyl group, and a methoxy group attached to a pyridine ring.

Preparation Methods

Specific synthetic routes and reaction conditions are often proprietary and detailed in research publications or patents . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

3-Cyclopropoxy-4-isopropyl-5-methoxypyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced derivatives.

Substitution: The compound can participate in substitution reactions, where one of its functional groups is replaced by another group. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

3-Cyclopropoxy-4-isopropyl-5-methoxypyridine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Medicine: Research may explore its potential therapeutic effects or its role as a precursor in drug development.

Industry: It can be used in the development of new materials or as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-isopropyl-5-methoxypyridine involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. Detailed studies on its mechanism of action are often published in scientific literature and may involve techniques like molecular docking and enzyme assays .

Comparison with Similar Compounds

Similar compounds to 3-Cyclopropoxy-4-isopropyl-5-methoxypyridine include:

3-Cyclopropoxy-5-isopropyl-4-methoxypyridine: This compound has a similar structure but with different positions of the isopropyl and methoxy groups.

4-Cyclopropoxy-3-isopropyl-5-methoxypyridine: Another structural isomer with different group positions. The uniqueness of this compound lies in its specific arrangement of functional groups, which can lead to distinct chemical and biological properties.